Androstenedione

Description

Androstenedione, also known as 4-androstenedione, is an endogenous, weak androgen steroid hormone . It is an intermediate in the biosynthesis of estrone and testosterone from dehydroepiandrosterone (DHEA) . This hormone is produced in the adrenal glands and gonads of both males and females . Androstenedione functions as a prohormone and possesses some androgenic activity . In children aged 6 to 8, the secretion of androstenedione rises along with DHEA during adrenarche, which is believed to play a crucial role in learning social, cultural, and ecological skills and may influence aggression and competition in boys .

The compound is a crucial sex-steroid precursor, derived via C3-dehydrogenation of DHEA . Androstenedione was once manufactured as a dietary supplement to increase testosterone levels, enhance athletic performance, build muscle, reduce fat, increase energy, and improve sexual performance, although these effects lack scientific validation . It gained popularity in the 1990s among athletes, including those in Major League Baseball . However, it is now banned by the World Anti-Doping Agency and the International Olympic Committee .

A similar compound is 5-androstenedione, also known as androst-5-ene-3,17-dione . Its structure is similar to 4-androstenedione, differing only in the positioning of a carbon-carbon double bond; 5-androstenedione is also a prohormone of testosterone . Androstenediol (androst-5-ene-3β,17β-diol) is another closely related compound .

• CAS No.: 63-05-8
• Product Name: Androstenedione
• Molecular Formula: C19H26O2
• Molecular Weight: 286.4 g/mol
• IUPAC Name: (8R,9S,10R,13S,14S)-10,13-dimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthrene-3,17-dione
• Standard InChI: InChI=1S/C19H26O2/c1-18-9-7-13(20)11-12(18)3-4-14-15-5-6-17(21)19(15,2)10-8-16(14)18/h11,14-16H,3-10H2,1-2H3/t14-,15-,16-,18-,19-/m0/s1
• Standard InChIKey: AEMFNILZOJDQLW-QAGGRKNESA-N
• Canonical SMILES: CC12CCC(=O)C=C1CCC3C2CCC4(C3CCC4=O)C
• Synonyms: 4 Androstene 3,17 dione; 4-Androstene-3,17-dione; Androstenedione; delta 4 Androstenedione; delta-4-Androstenedione
• PubChem Compound: 6128
• Last Modified: Aug 15 2023